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Introduction
Silux Plus, a microfilled composite resin, has been utilized in dentistry for anterior restorations

where esthetics are of primary concern. Its formulation is designed to deliver high polishability

and superior aesthetic outcomes.[1][2] This document provides detailed application notes and

protocols for the clinical use of Silux Plus in anterior restorations, based on available clinical

data and established best practices for microfilled composite materials.

Material Composition: Silux Plus is a light-cured, methacrylate-based composite.[1][2] It is

characterized by a filler system of silica particles with an average size of 0.04 µm, at a loading

of 40% by volume.[1][2] This composition contributes to its excellent polishability but results in

lower mechanical properties compared to hybrid or nanofilled composites.[1][2]

Quantitative Data Presentation
The clinical performance and physical properties of Silux Plus are summarized in the tables

below. This data has been compiled from available in-vitro studies and clinical evaluations.

Table 1: Clinical Performance of Silux Plus in Anterior Restorations
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Clinical Parameter Value Study

Survival Rate (Veneers) 74% at 2.5 years Meijering et al. (1998)[3]

Annual Failure Rate (AFRs) 2.4% Meijering et al. (1998)[3]

Primary Reason for Failure Fracture of the restoration [3][4][5]

Table 2: Physical and Mechanical Properties of Silux Plus

Property Description Source

Filler Type Silica [1][2]

Average Particle Size 0.04 µm [1][2]

Filler Loading 40% by volume [1][2]

Diametral Tensile Strength
Low (compared to other

composites)
[1][2]

Compressive Strength Medium [1][2]

Compressive Modulus Low-Medium [1][2]

Flexural Strength Low [1][2]

Flexural Modulus Low [1][2]

Experimental and Clinical Protocols
The following protocols are based on established best practices for anterior composite

restorations and should be adapted by qualified professionals based on the specific clinical

situation.

Tooth Preparation
Isolation: Isolate the operating field using a rubber dam to ensure a moisture-free

environment.
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Shade Selection: Select the appropriate shade(s) of Silux Plus prior to tooth dehydration,

using a calibrated shade guide.

Cavity Preparation: For carious lesions, remove all infected tooth structure. For aesthetic

modifications, minimal to no tooth preparation is often required. Create a bevel on the

enamel margins to enhance the aesthetic transition from the restoration to the tooth.

Etching, Priming, and Bonding
Etching: Apply a 30-40% phosphoric acid etchant to the enamel margins for 15-30 seconds

and to the dentin for no more than 15 seconds.

Rinsing and Drying: Thoroughly rinse the etchant with water for at least 15 seconds. Gently

air-dry the preparation, leaving the dentin slightly moist.

Adhesive Application: Apply a dental adhesive system, such as 3M™ Single Bond or 3M™

Scotchbond Multi-Purpose Adhesive Systems, according to the manufacturer's instructions.

[1][2] This typically involves scrubbing the adhesive into the tooth surface, air thinning, and

light curing.

Composite Placement and Curing (Layering Technique)
Due to its optical properties, a layering technique is recommended to achieve natural-looking

anterior restorations with Silux Plus.

Lingual/Palatal Shelf: Create a thin initial layer of a translucent or enamel shade of Silux
Plus to form the lingual or palatal wall of the restoration. Light cure for the manufacturer's

recommended time.

Dentin Layer: Apply an opaque or dentin shade of Silux Plus to build up the core of the

restoration, mimicking the natural dentin mamelons. Sculpt this layer to create the desired

internal anatomy. Light cure each increment, which should not exceed 2mm in thickness.

Enamel Layer: Place a final layer of a translucent or enamel shade of Silux Plus over the

dentin layer to replicate the natural enamel. This layer should be carefully sculpted to

achieve the final desired contour and surface texture. Light cure thoroughly.
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Finishing and Polishing
The fine particle size of Silux Plus allows for a very high luster to be achieved.

Contouring: Use fine-grit diamond or multi-fluted carbide burs to establish the final

anatomical contours of the restoration.

Finishing: Employ a sequence of progressively finer abrasive discs, cups, and points to

smooth the restoration surface and refine the margins.

Polishing: Use polishing pastes with felt or foam applicators to achieve a high-gloss, enamel-

like finish.

Visualizations
Clinical Application Workflow

Preparation Bonding Restoration Finishing

Isolation (Rubber Dam) Shade Selection Tooth Preparation Etching Adhesive Application Composite Layering Light Curing Contouring Polishing

Click to download full resolution via product page

Clinical application workflow for Silux Plus anterior restorations.

Material Properties and Clinical Outcomes Relationship
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Material Properties

Clinical Outcomes
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Relationship between Silux Plus properties and clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073817#clinical-application-of-silux-plus-for-anterior-
restorations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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